2-{[(4-chlorobenzyl)amino]methylene}-5-ethoxy-1-benzothiophen-3(2H)-one

• IUPAC Name: 2-[(4-chlorophenyl)methyliminomethyl]-5-ethoxy-1-benzothiophen-3-ol
• InChI: InChI=1S/C18H16ClNO2S/c1-2-22-14-7-8-16-15(9-14)18(21)17(23-16)11-20-10-12-3-5-13(19)6-4-12/h3-9,11,21H,2,10H2,1H3
• InChI Key: DODKYYLIVMLDTM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)SC(=C2O)C=NCC3=CC=C(C=C3)Cl
• Molecular Formula: C18H16ClNO2S
• Molecular Weight: 345.8 g/mol

Description

2-{[(4-chlorobenzyl)amino]methylene}-5-ethoxy-1-benzothiophen-3(2H)-one, also known as CACB, is a synthetic compound that belongs to the class of benzothiophene derivatives. It has been studied extensively for its potential use in various scientific research applications.

Mechanism of Action

The mechanism of action of 2-{[(4-chlorobenzyl)amino]methylene}-5-ethoxy-1-benzothiophen-3(2H)-one involves the inhibition of tubulin polymerization, which is essential for the formation of microtubules. Microtubules are involved in various cellular processes, including cell division, intracellular transport, and cell signaling. Inhibition of tubulin polymerization by 2-{[(4-chlorobenzyl)amino]methylene}-5-ethoxy-1-benzothiophen-3(2H)-one leads to the disruption of microtubule formation, which in turn leads to the inhibition of cell division and induction of apoptosis.
Biochemical and Physiological Effects
2-{[(4-chlorobenzyl)amino]methylene}-5-ethoxy-1-benzothiophen-3(2H)-one has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including topoisomerase II and protein kinase C. It has also been found to inhibit the production of reactive oxygen species, which are involved in various cellular processes, including apoptosis and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[(4-chlorobenzyl)amino]methylene}-5-ethoxy-1-benzothiophen-3(2H)-one in lab experiments is its potent anti-tumor activity. It has been found to be effective against a variety of cancer cell lines, making it a promising candidate for further research. However, one of the limitations of using 2-{[(4-chlorobenzyl)amino]methylene}-5-ethoxy-1-benzothiophen-3(2H)-one in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-{[(4-chlorobenzyl)amino]methylene}-5-ethoxy-1-benzothiophen-3(2H)-one. One area of research could focus on developing more efficient synthesis methods for 2-{[(4-chlorobenzyl)amino]methylene}-5-ethoxy-1-benzothiophen-3(2H)-one, which could improve its solubility and bioavailability. Another area of research could focus on studying the pharmacokinetics and pharmacodynamics of 2-{[(4-chlorobenzyl)amino]methylene}-5-ethoxy-1-benzothiophen-3(2H)-one in vivo, which could provide valuable information for its potential use as an anti-cancer drug. Additionally, further research could be conducted to explore the potential use of 2-{[(4-chlorobenzyl)amino]methylene}-5-ethoxy-1-benzothiophen-3(2H)-one in other scientific research applications, such as neurodegenerative diseases and inflammation.

Synthesis Methods

The synthesis of 2-{[(4-chlorobenzyl)amino]methylene}-5-ethoxy-1-benzothiophen-3(2H)-one involves the reaction between 4-chlorobenzaldehyde and 5-ethoxy-2-thiophenecarboxaldehyde in the presence of ammonium acetate and acetic acid. The reaction takes place at 120°C for 6 hours, resulting in the formation of 2-{[(4-chlorobenzyl)amino]methylene}-5-ethoxy-1-benzothiophen-3(2H)-one as a yellow solid with a melting point of 160-162°C.

Scientific Research Applications

2-{[(4-chlorobenzyl)amino]methylene}-5-ethoxy-1-benzothiophen-3(2H)-one has been studied for its potential use in various scientific research applications. One of its most promising applications is in the field of cancer research. 2-{[(4-chlorobenzyl)amino]methylene}-5-ethoxy-1-benzothiophen-3(2H)-one has been found to have potent anti-tumor activity against a variety of cancer cell lines, including breast cancer, lung cancer, and prostate cancer. It has also been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis.